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Compound of Interest

Compound Name: Chelidamic Acid

Cat. No.: B156089 Get Quote

An In-depth Technical Guide to Chelidamic Acid

Core Substance Identification and Properties
Chelidamic acid, a heterocyclic organic compound, is a molecule of significant interest in

various scientific fields, from neurobiology to materials science. This guide provides a

comprehensive overview of its chemical properties, biological activities, and relevant

experimental protocols for researchers, scientists, and drug development professionals.

Chemical and Physical Data
The fundamental properties of Chelidamic acid are summarized in the table below. These

data are essential for its handling, formulation, and application in experimental settings.
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Property Value Citations

CAS Number 138-60-3 [1]

Molecular Weight
183.12 g/mol (anhydrous

basis)
[2]

Molecular Formula C₇H₅NO₅ [2]

IUPAC Name
4-oxo-1H-pyridine-2,6-

dicarboxylic acid
[3]

Synonyms

4-Hydroxypyridine-2,6-

dicarboxylic acid, 4-Oxo-1,4-

dihydropyridine-2,6-

dicarboxylic acid, NSC 3983

[3]

Appearance
White to off-white or yellow

solid/powder

Melting Point 267-270 °C (decomposes)

Solubility
Soluble in 1 M NH₄OH (50

mg/mL), DMSO (36 mg/mL)

Biological Activity and Applications
Chelidamic acid exhibits a range of biological activities, with its most prominent role being a

potent inhibitor of glutamate decarboxylase (GAD), the critical enzyme responsible for the

synthesis of the inhibitory neurotransmitter GABA. This activity underpins its use in

neuroscience research. Additionally, it has been explored for its anti-inflammatory and

whitening effects, making it a person of interest in cosmetics and pharmaceuticals. Its ability to

chelate metal ions has led to its use in analytical chemistry, specifically in high-performance

chelation ion chromatography for the speciation of iron.

Quantitative Biological Data
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Parameter Value
Target
Organism/System

Citations

Ki (Glutamate

Decarboxylase)
33 µM Rat Brain

Experimental Protocols
Synthesis of Chelidamic Acid from Chelidonic Acid
A common and efficient method for synthesizing Chelidamic acid is through the amination of

its precursor, Chelidonic acid. The following protocol is adapted from established literature.

Materials:

Chelidonic acid

Concentrated ammonium hydroxide (NH₄OH)

Hydrochloric acid (HCl) for pH adjustment (if necessary)

Deionized water

Reaction vessel with reflux condenser

Stirring apparatus

Filtration apparatus (e.g., Buchner funnel)

Procedure:

Dissolution: Dissolve Chelidonic acid in concentrated ammonium hydroxide within the

reaction vessel.

Reflux: Heat the mixture to reflux for 6-8 hours. During this period, it is crucial to maintain a

pH above 9. Additional ammonium hydroxide can be added as needed to ensure the basicity

of the solution.
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Cooling and Precipitation: After the reflux period, cool the reaction mixture to room

temperature, and then further cool to approximately 5°C in an ice bath with stirring.

Acidification (Optional): If the product does not precipitate sufficiently, carefully acidify the

solution with HCl to a pH of 1 to induce precipitation of Chelidamic acid.

Filtration: Collect the precipitated solid product by filtration using a Buchner funnel.

Washing: Wash the collected solid with a small amount of ice-cold water to remove any

remaining impurities.

Drying: Dry the purified Chelidamic acid under a vacuum to obtain the final product.

The workflow for the synthesis of Chelidamic acid can be visualized as follows:
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Synthesis Workflow of Chelidamic Acid

Start: Chelidonic Acid and NH4OH

Dissolve Chelidonic Acid in conc. NH4OH

Reflux for 6-8 hours (maintain pH > 9)

Cool to 5°C with stirring

Precipitation of Chelidamic Acid

Filter the solid product

Wash with ice-cold water

Dry under vacuum

End: Purified Chelidamic Acid

Click to download full resolution via product page

Synthesis Workflow of Chelidamic Acid
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Mechanism of Action: Inhibition of Glutamate
Decarboxylase
The primary mechanism through which Chelidamic acid exerts its biological effects in the

central nervous system is by inhibiting Glutamate Decarboxylase (GAD). GAD is the rate-

limiting enzyme in the synthesis of gamma-aminobutyric acid (GABA), the main inhibitory

neurotransmitter in the brain. By inhibiting GAD, Chelidamic acid reduces the production of

GABA from glutamate. This leads to a decrease in GABAergic neurotransmission, which can

have significant downstream effects on neuronal excitability.

The logical relationship of this signaling pathway is depicted below:

Chelidamic Acid's Impact on GABAergic Pathway

Glutamate

Glutamate Decarboxylase (GAD)

Substrate

GABA

Synthesizes

GABAergic Neurotransmission
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Altered Neuronal Excitability

Regulates
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Click to download full resolution via product page

Inhibition of GABA Synthesis by Chelidamic Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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